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Compound of Interest

Compound Name: Thietan-3-one

Cat. No.: B1315229 Get Quote

Essential Safety and Handling Guide for Thietan-
3-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Thietan-3-one (CAS No. 22131-92-6). Adherence to these

procedures is critical for ensuring laboratory safety and proper environmental stewardship.

Hazard Identification and Personal Protective
Equipment (PPE)
Thietan-3-one is a hazardous chemical that requires stringent safety measures. The primary

hazards include acute oral toxicity, skin irritation, serious eye irritation, and respiratory irritation.

[1]
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Property Value Source

Molecular Formula C3H4OS [1][2][3]

Molecular Weight 88.13 g/mol [1]

Appearance Brown solid or liquid [2][3]

Purity 97% - 99% [2][3]

Storage Temperature 0-8 °C [2]

GHS Hazard Statements

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Required Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory when handling Thietan-
3-one.
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PPE Category Specification Rationale

Eye Protection
Tight-sealing safety goggles

and a face shield.[4]

Protects against splashes and

airborne particles.

Hand Protection

Chemical-resistant gloves

(Nitrile rubber recommended).

Inspect for degradation or

punctures before use.[5]

Prevents skin contact and

absorption.

Body Protection

A lab coat or chemical-

resistant apron worn over long-

sleeved clothing.[4][5]

Minimizes the risk of skin

exposure.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if working in a poorly

ventilated area.[4]

Protects against inhalation of

harmful dust or vapors.

Operational Plan: Step-by-Step Handling
Procedures
Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials.

[2] The recommended storage temperature is between 0-8 °C.[2]

Ensure the storage area is clearly labeled with the appropriate hazard warnings.

Handling in the Laboratory:

All handling of Thietan-3-one should be conducted within a certified chemical fume hood to

minimize inhalation exposure.[5]
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Ensure an eyewash station and safety shower are readily accessible and in good working

order.[4][5]

Before handling, don all required PPE as specified in the table above.

When weighing or transferring the solid, use non-sparking tools and take precautions against

static discharge.[4]

Avoid creating dust. If the material is a solid, handle it gently.

After handling, thoroughly wash hands and any exposed skin with soap and water.[4]

Spill Management:

Small Spills:

Restrict access to the spill area.

Wearing appropriate PPE, carefully sweep up the solid material.[5]

Place the spilled material and any contaminated cleaning supplies into a clearly labeled,

sealed container for hazardous waste disposal.

Large Spills:

Evacuate the area immediately.

Alert your institution's environmental health and safety (EHS) department.

Do not attempt to clean up a large spill without proper training and equipment.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of Thietan-3-one and associated contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:
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Collect all waste containing Thietan-3-one, including contaminated labware (e.g., pipette

tips, vials, gloves), in a dedicated and clearly labeled hazardous waste container.[5]

Do not mix with other waste streams.

Container and Labeling:

Use a robust, leak-proof, and chemically compatible container for waste collection.

The container must be clearly labeled with "Hazardous Waste," the full chemical name

"Thietan-3-one," the CAS number "22131-92-6," and the appropriate GHS hazard

pictograms.

Storage of Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area.

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS department

or a licensed chemical waste disposal company.

Thietan-3-one must be disposed of at a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[6]

Do not discharge Thietan-3-one or its containers into sewer systems or waterways.[6]

Experimental Workflow and Safety Logic
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Workflow for Safe Handling of Thietan-3-one
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Caption: Logical workflow for the safe handling and disposal of Thietan-3-one.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1315229?utm_src=pdf-body-img
https://www.benchchem.com/product/b1315229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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